Cas no 82518-59-0 (2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH)
![2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH structure](https://www.kuujia.com/scimg/cas/82518-59-0x500.png)
82518-59-0 structure
Product name:2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
CAS No:82518-59-0
MF:C30N9O11
MW:662.374704360962
CID:1806201
2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH Chemical and Physical Properties
Names and Identifiers
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- 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
- 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-me
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- Inchi: 1S/C30N9O11/c1-14(2)10-18(24(44)37-21(15(3)4)26(46)36-19(11-40)28(48)49)35-25(45)20-8-7-9-33-39(20)27(47)22(16(5)31)38-23(43)17(6)34-29(50)30(32,12-41)13-42/b35-18-,36-19-,37-21-,38-22+
- InChI Key: JLGGKNODAZYPFL-FCKZYLRGSA-N
- SMILES: [C][C]([C][C](C([N]/C(/C([N][C](C(=O)[O])[C][O])=O)=C(\[C])/[C])=O)[N]C([C]1N(C([C]([C]([N])[C])[N]C([C]([N]C(C([C][O])([C][O])[N])=O)[C])=O)=O)N=[C][C][C]1)=O)[C] |^1:0,1,3,5,8,9,12,14,17,18,20,22,25,26,28,29,31,32,36,38,41,45,49,^4:2,13,27,35,37,39,46,47|
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 50
- XLogP3: -5.235
2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH Related Literature
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
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Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
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Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
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